N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-3,5-dimethylisoxazole-4-sulfonamide

• IUPAC Name: N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C16H20N2O4S/c1-11-15(12(2)22-18-11)23(19,20)17-10-16(21-3)8-13-6-4-5-7-14(13)9-16/h4-7,17H,8-10H2,1-3H3
• InChI Key: MCLKSGZCFYGATJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NCC2(CC3=CC=CC=C3C2)OC
• Molecular Formula: C16H20N2O4S
• Molecular Weight: 336.4 g/mol

Description

N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-3,5-dimethylisoxazole-4-sulfonamide is a useful research compound. Its molecular formula is C16H20N2O4S and its molecular weight is 336.41. The purity is usually 95%.
BenchChem offers high-quality N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-3,5-dimethylisoxazole-4-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-3,5-dimethylisoxazole-4-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

• A series of indazole arylsulfonamides were synthesized and examined as human CC-chemokine receptor 4 (CCR4) antagonists. The synthesis explored structure-activity relationships, revealing insights into the potency of different substituents on the indazole scaffold (Procopiou et al., 2013).
• Sulfonamide-derived ligands and their transition metal complexes were synthesized and characterized, showcasing the potential of sulfonamide derivatives in coordination chemistry and their antibacterial and antifungal activities (Chohan & Shad, 2011).

Biological Evaluation

• Novel Schiff bases of sulfa drugs and their metal complexes were synthesized, characterized, and evaluated for antimicrobial activities and enzyme inhibition effects. These compounds demonstrated significant antibacterial activity and potential for further pharmaceutical development (Alyar et al., 2018).
• The antimicrobial activity of novel sulfonamide derivatives was investigated, with some compounds showing promising antibacterial activity. This research highlights the potential of sulfonamide derivatives in developing new antimicrobial agents (Patil et al., 2010).

Enzyme Inhibition Studies

• Synthesis of 3,4-diarylisoxazole analogues of valdecoxib, a selective COX-2 inhibitor, revealed that removal of the sulfonamide group led to a reversal in COX selectivity, demonstrating the critical role of the sulfonamide group in modulating biological activity (Di Nunno et al., 2004).